Cas no 2137557-10-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137557-10-7
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5256870
• PubChem ID: 165438822
• Update Time: 2025-05-18

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• (4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone
• 2137557-10-7
• EN300-372599
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H19NOS/c1-9(2)6-4-8(5-7-9)12(3,10)11/h8,10H,4-7H2,1-3H3
• InChI Key： QVUHBZVHMSRGKP-UHFFFAOYSA-N
• SMILES： S(C)(C1CCC(C)(C)CC1)(=N)=O

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 251.0±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2137557-10-7 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2137557-10-7 is a subject of significant interest in the field of chemical and biomedical research. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, has shown promising potential in various experimental studies, particularly in the context of molecular interactions and therapeutic applications. The detailed exploration of its chemical properties, biological activities, and potential industrial uses forms the cornerstone of this discussion.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds aimed at addressing unmet medical needs. Among these, 2137557-10-7 stands out due to its unique structural features and functional groups that contribute to its versatility. The compound's molecular architecture suggests a high degree of specificity, which is crucial for targeting biological pathways accurately. This characteristic has positioned it as a candidate for further investigation in drug discovery and development pipelines.

One of the most compelling aspects of 2137557-10-7 is its demonstrated efficacy in preclinical studies. Research indicates that this compound exhibits significant inhibitory effects on certain enzymes and receptors involved in inflammatory and metabolic disorders. These findings are particularly relevant given the global burden of such conditions, making INDEX NAME NOT YET ASSIGNED a promising candidate for therapeutic intervention. The molecular mechanisms underlying its activity are still under exploration, but initial data suggest interactions with key signaling pathways that could lead to novel treatment strategies.

The synthesis and characterization of 2137557-10-7 have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to elucidate its structure and purity. These analytical approaches ensure that the compound meets stringent quality standards before it can be subjected to biological testing. The robustness of these synthetic protocols underscores the compound's readiness for further clinical evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2137557-10-7. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding affinity and interaction dynamics with biological targets. These computational models complement experimental data, offering a holistic view of the compound's potential applications. Such integrative approaches are becoming increasingly indispensable in modern drug discovery, where interdisciplinary collaboration is key to unlocking novel therapeutic agents.

The safety profile of INDEX NAME NOT YET ASSIGNED is another critical consideration in its development journey. Preliminary toxicological studies have indicated that the compound exhibits low toxicity at tested doses, suggesting a favorable safety margin for further clinical trials. However, comprehensive safety assessments are still ongoing to fully characterize its adverse effect profile. These studies are essential to ensure that the compound can be safely administered to patients if it progresses to human trials.

The regulatory landscape for new pharmaceutical entities is complex and stringent. To navigate this environment effectively, developers must adhere to guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The path from preclinical research to market approval involves multiple stages, each requiring rigorous evaluation by regulatory bodies. The promising data surrounding 2137557-10-7 could position it as a strong contender for regulatory submission once sufficient evidence is gathered.

The economic implications of bringing a new compound like INDEX NAME NOT YET ASSIGNED to market are also significant. Pharmaceutical companies invest substantial resources in research and development, often spanning several years before a product reaches commercialization. However, the potential return on investment can be substantial if the compound demonstrates clinical efficacy and gains regulatory approval. This economic viability is a critical factor driving innovation in the pharmaceutical sector.

Collaboration across academic institutions, biotechnology firms, and pharmaceutical companies is essential for translating laboratory discoveries into tangible therapeutic solutions. The case of 2137557-10-7 exemplifies this collaborative spirit, where interdisciplinary teams work together to explore its full potential. Such partnerships not only accelerate research but also foster knowledge exchange, contributing to advancements across multiple scientific domains.

The future prospects for INDEX NAME NOT YET ASSIGNED appear bright, with ongoing studies aimed at expanding its therapeutic applications beyond initial indications. Researchers are exploring its potential use in neurodegenerative diseases, oncology, and other areas where current treatments are limited or non-existent. These explorations highlight the compound's versatility and underscore its significance as a research tool.

In conclusion, 2137557-10-7, currently known as INDEX NAME NOT YET ASSIGNED, represents a compelling subject of study in chemical and biomedical research. Its unique properties, coupled with promising preclinical data, position it as a candidate for further development into novel therapeutics. As research continues to unfold, this compound holds the potential to make meaningful contributions to human health and well-being.